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Compound of Interest

Compound Name: Cy3.5 alkyne

Cat. No.: B12375166 Get Quote

For researchers, scientists, and drug development professionals venturing into bioconjugation,

the selection of appropriate fluorescent probes is paramount for sensitive and reliable

detection. Cy3.5 alkyne has emerged as a versatile and robust tool for the fluorescent labeling

of biomolecules. This guide provides a comprehensive overview of its properties,

bioconjugation methodologies, and key applications.

Core Properties of Cy3.5 Alkyne
Cy3.5 is a bright, orange-red fluorescent dye known for its high photostability and quantum

yield. The alkyne functional group allows for its covalent attachment to azide-modified

biomolecules via "click chemistry."[1][2] This specificity makes it an excellent choice for

targeted labeling in complex biological samples. Both non-sulfonated and sulfonated versions

are available, with the latter offering increased water solubility.[3][4]

Quantitative Data Summary
For ease of comparison, the key quantitative data for Cy3.5 alkyne and its sulfonated

derivative are summarized in the table below. These values are critical for designing and

executing labeling experiments and for the quantitative analysis of results.
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Property Cy3.5 Alkyne Sulfo-Cy3.5 Alkyne Reference

Molecular Weight
~761.92 g/mol

(protonated)
~1028.4 g/mol [5]

Excitation Maximum

(λex)
~579-581 nm ~576 nm

Emission Maximum

(λem)
~591-596 nm ~603 nm

Extinction Coefficient

(ε)
~150,000 cm⁻¹M⁻¹ ~139,000 cm⁻¹M⁻¹

Quantum Yield (Φ) ~0.15 ~0.11

Solubility DMSO, DMF Water, DMSO, DMF

Bioconjugation Strategies with Cy3.5 Alkyne
The terminal alkyne group of Cy3.5 alkyne enables its participation in highly efficient and

specific cycloaddition reactions with azide-containing molecules. The two primary methods for

this bioconjugation are the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)
CuAAC is the most widely used "click" reaction for bioconjugation due to its high efficiency,

rapid kinetics, and bioorthogonality. The reaction involves the use of a copper(I) catalyst to form

a stable triazole linkage between the alkyne on the Cy3.5 dye and an azide group on the target

biomolecule.
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Start: Azide-Modified Biomolecule
 & Cy3.5 Alkyne

Prepare Reactants in Buffer

Add Cu(I) Catalyst Mix
(CuSO4, Ligand, Ascorbate)

Incubate at RT
(Protected from Light)

Purify Conjugate
(e.g., Size-Exclusion)

Analyze Labeled Biomolecule
(Spectroscopy, Gel Electrophoresis)

End: Purified Cy3.5-Labeled
Biomolecule

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Cyanine 3.5 alkyne [equivalent to Cy3.5® alkyne] | AAT Bioquest [aatbio.com]

2. Cyanine3.5 Dye | AxisPharm [axispharm.com]

3. lumiprobe.com [lumiprobe.com]

4. apexbt.com [apexbt.com]

5. vectorlabs.com [vectorlabs.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Cy3.5 Alkyne for
Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375166#cy3-5-alkyne-for-beginners-in-
bioconjugation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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